1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione
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Overview
Description
1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione is a complex organic compound characterized by its unique structure, which includes a pyrrole-2,5-dione core substituted with dimethylphenyl and dimethylphospholan groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione typically involves multi-step organic reactions. The initial step often includes the formation of the pyrrole-2,5-dione core, followed by the introduction of the dimethylphenyl and dimethylphospholan groups through substitution reactions. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.
Industrial Production Methods
Industrial production of this compound may involve the use of continuous flow reactors to enhance efficiency and scalability. Flow microreactor systems have been shown to be effective in producing complex organic compounds with high precision and control over reaction parameters .
Chemical Reactions Analysis
Types of Reactions
1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can yield different reduced forms of the compound.
Substitution: The dimethylphenyl and dimethylphospholan groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, are critical for achieving desired outcomes.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups.
Scientific Research Applications
1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione has several scientific research applications:
Chemistry: Used as a building block in organic synthesis for creating more complex molecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Mechanism of Action
The mechanism of action of 1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione involves its interaction with molecular targets through its functional groups. The dimethylphospholan groups can participate in coordination chemistry, while the pyrrole-2,5-dione core can engage in various chemical reactions. These interactions can modulate biological pathways and chemical processes, making the compound valuable in research and industrial applications.
Comparison with Similar Compounds
Similar Compounds
1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-diphenylphospholan-1-yl)-1H-pyrrole-2,5-dione: Similar structure but with diphenylphospholan groups instead of dimethylphospholan.
1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione: Similar core structure with different substituents.
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and physical properties. This makes it particularly useful in applications requiring precise control over molecular interactions and reactivity .
Properties
Molecular Formula |
C24H33NO2P2 |
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Molecular Weight |
429.5 g/mol |
IUPAC Name |
1-(3,5-dimethylphenyl)-3,4-bis[(2S,5S)-2,5-dimethylphospholan-1-yl]pyrrole-2,5-dione |
InChI |
InChI=1S/C24H33NO2P2/c1-14-11-15(2)13-20(12-14)25-23(26)21(28-16(3)7-8-17(28)4)22(24(25)27)29-18(5)9-10-19(29)6/h11-13,16-19H,7-10H2,1-6H3/t16-,17-,18-,19-/m0/s1 |
InChI Key |
ODYDZUFLMKTRIF-VJANTYMQSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@H](P1C2=C(C(=O)N(C2=O)C3=CC(=CC(=C3)C)C)P4[C@H](CC[C@@H]4C)C)C |
Canonical SMILES |
CC1CCC(P1C2=C(C(=O)N(C2=O)C3=CC(=CC(=C3)C)C)P4C(CCC4C)C)C |
Origin of Product |
United States |
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